Cas no 1251547-19-9 (N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251547-19-9
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 6130232
• PubChem ID: 49665056
• Update Time: 2025-07-16

N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• N-benzyl-N-(4-ethylphenyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS021883703
• N-benzyl-N-(4-ethylphenyl)-3-methyl[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4580658
• 1251547-19-9
• F3406-7415

• Inchi： 1S/C22H22N4O2S/c1-3-18-11-13-20(14-12-18)26(16-19-8-5-4-6-9-19)29(27,28)21-10-7-15-25-17(2)23-24-22(21)25/h4-15H,3,16H2,1-2H3
• InChI Key： HCGHPNOUSMVGBR-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN2C(C)=NN=C21)(N(C1C=CC(CC)=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 76Ų

Additional information on N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

Comprehensive Overview of N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide (CAS No. 1251547-19-9)

N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide (CAS No. 1251547-19-9) is a specialized sulfonamide derivative with a unique triazolopyridine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive scaffold. The presence of both benzyl and 4-ethylphenyl substituents enhances its lipophilicity, making it a candidate for central nervous system (CNS)-targeted drug development. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like 1,2,4-triazolo[4,3-a]pyridines has surged, driven by their versatility in drug discovery. A common question in scientific forums is: "How does the sulfonamide group in CAS 1251547-19-9 influence its binding affinity?" Studies suggest that the sulfonamide moiety acts as a hydrogen bond acceptor, potentially improving interactions with biological targets such as enzymes or receptors. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments are optimized for high specificity.

Another hot topic is the compound's potential role in addressing antibiotic resistance. With multidrug-resistant bacteria becoming a global crisis, N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide is being explored for its antimicrobial properties. Computational models indicate that its triazole ring may disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This has led to queries like: "Can CAS 1251547-19-9 serve as a lead compound for next-generation anti-infective agents?"

From a synthetic chemistry perspective, the compound's crystallinity and solubility are critical for formulation. Analytical techniques such as X-ray diffraction (XRD) and high-performance liquid chromatography (HPLC) are often employed to characterize its purity. The ethylphenyl group contributes to its metabolic stability, a feature highly sought after in preclinical development. This ties into broader discussions about ADME (Absorption, Distribution, Metabolism, Excretion) optimization in modern pharmacology.

Environmental scientists are also examining the biodegradability of sulfonamide-based compounds like CAS 1251547-19-9. As sustainability gains traction, researchers ask: "What are the eco-toxicological profiles of triazolopyridine derivatives?" Preliminary data suggest moderate persistence in aqueous systems, prompting investigations into green chemistry alternatives for its synthesis.

In summary, N-benzyl-N-(4-ethylphenyl)-3-methyl-1,2,4-triazolo[4,3-a]pyridine-8-sulfonamide represents a multifaceted compound with implications across medicinal chemistry, materials science, and environmental health. Its CAS number 1251547-19-9 serves as a pivotal identifier for researchers navigating the expanding landscape of heterocyclic sulfonamides. Future studies will likely focus on its translational potential, bridging the gap between in vitro efficacy and clinical applicability.